Cas no 41847-61-4 (D-Tagatose)

• Product Name: D-Tagatose
• CAS No: 41847-61-4
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 4556266
• Update Time: 2023-08-10

D-Tagatose Chemical and Physical Properties

Names and Identifiers

• D-Lyxo-Hex-2-ulo-Pyranose
• D-Tag
• D-Tagatopyranose
• D-Tagatopyranoside
• D-Tagatose
• Tag
• Tagatopyranose
• Tagatopyranoside
• Tagatose
• lyxo-Hexulose
• D-(?)-Tagatose
• bmse000023
• bmse000865
• bmse000883
• (3S,4S,5R)-2-(hydroxymethyl)oxane-2,3,4,5-tetrol
• C00795
• Q27106317

• Inchi： 1S/C6H12O6/c7-2-6(11)5(10)4(9)3(8)1-12-6/h3-5,7-11H,1-2H2/t3-,4+,5+,6?/m1/s1
• InChI Key： LKDRXBCSQODPBY-OEXCPVAWSA-N
• SMILES： O1C[C@H]([C@@H]([C@@H](C1(CO)O)O)O)O

Computed Properties

• Exact Mass: 180.06338810 g/mol
• Monoisotopic Mass: 180.06338810 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 110
• Molecular Weight: 180.16

D-Tagatose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature